Cas no 29175-49-3 (Benzenamine, 4-ethoxy-3-ethyl-)

Benzenamine, 4-ethoxy-3-ethyl- structure
29175-49-3 structure
Product Name:Benzenamine, 4-ethoxy-3-ethyl-
CAS No:29175-49-3
MF:C10H15NO
MW:165.232202768326
CID:1438425
PubChem ID:13259810
Update Time:2025-04-20

Benzenamine, 4-ethoxy-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-ethoxy-3-ethyl-
    • 4-ethoxy-3-ethylaniline
    • A1-29227
    • WKUYPIDOVPGLCR-UHFFFAOYSA-N
    • 4-ethoxy-3-ethyl-phenylamine
    • 29175-49-3
    • SCHEMBL5952401
    • DTXSID00532659
    • Inchi: 1S/C10H15NO/c1-3-8-7-9(11)5-6-10(8)12-4-2/h5-7H,3-4,11H2,1-2H3
    • InChI Key: WKUYPIDOVPGLCR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1CC)N

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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